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Compound of Interest

Compound Name: Pterin-6-Carboxylic Acid

Cat. No.: B143445 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Pterin-6-carboxylic acid (P6C), a pteridine derivative, is a crucial reference standard in

analytical chemistry and biochemical research.[1] Its well-defined structure and stability make it

an invaluable tool for the quantification and identification of pterins in various biological

matrices through techniques such as High-Performance Liquid Chromatography (HPLC) and

mass spectrometry.[1] P6C is a known photodegradation product of folic acid and serves as a

precursor in the biosynthesis of folate, a critical vitamin for numerous cellular processes.[2][3]

These characteristics underscore its importance in studies related to folate metabolism, cellular

redox processes, and as a potential biomarker for certain diseases.[1][4]

Physicochemical Properties and Handling
Proper handling and storage of Pterin-6-carboxylic acid are paramount to maintain its

integrity as an analytical standard.

Table 1: Physicochemical Properties of Pterin-6-carboxylic Acid
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Property Value Reference

Synonyms

2-amino-4-hydroxypteridine-6-

carboxylic acid, 6-

Carboxypterin

[4][5]

CAS Number 948-60-7 [5]

Molecular Formula C₇H₅N₅O₃ [5]

Molecular Weight 207.15 g/mol [5]

Appearance
White to faint yellow powder or

crystals
[5][6]

Purity (HPLC) ≥95% to ≥98% [4][6]

Solubility

Practically insoluble in water.

Slightly soluble in 0.01 M

NaOH. Soluble in methanol or

DMSO.

[4][7]

Storage (Solid)

-20°C or colder for long-term

storage.[1][7] Can be

transported without dry ice.[7]

Storage (Solution)

Aliquot and store at -20°C for

up to 1 month or -80°C for up

to 6 months, protected from

light.[2] Avoid repeated freeze-

thaw cycles.[1][2]

Stability:

The solid powder is not hygroscopic and is stable for at least 3 months at room temperature

without any change in purity.[7]

A 1 mM solution in 0.01 M NaOH shows only 0.6% degradation after 10 days at room

temperature.[7]
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Analytical Applications
Pterin-6-carboxylic acid is primarily utilized as a reference standard in chromatographic

analysis for the accurate identification and quantification of related compounds in complex

mixtures.[5]

High-Performance Liquid Chromatography (HPLC)
Protocol 1: Isocratic HPLC Method for Purity Assessment

This protocol is adapted from a method provided for the analysis of Pterin-6-carboxylic acid.

[7]

Objective: To determine the purity of a Pterin-6-carboxylic acid sample.

Materials:

Pterin-6-carboxylic acid standard

0.01 M Sodium Hydroxide (NaOH)

Ammonium phosphate monobasic ((NH₄)H₂PO₄)

HPLC grade water

HPLC grade solvents

Waters Spherisorb S5-ODS 1 column (4.6 x 150 mm) or equivalent C18 column

HPLC system with UV detector

Procedure:

Mobile Phase Preparation: Prepare a 50 mM ammonium phosphate buffer ((NH₄)H₂PO₄)

and adjust the pH to 3.0. Filter and degas the mobile phase.

Standard Solution Preparation:
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Accurately weigh and dissolve Pterin-6-carboxylic acid in 0.01 M NaOH to a final

concentration of 1 mg/mL.[7]

Ultrasonication can be used to aid dissolution.[7]

HPLC Conditions:

Column: Waters Spherisorb S5-ODS 1, 4.6 x 150 mm[7]

Eluant: 50 mM (NH₄)H₂PO₄, pH 3[7]

Flow Rate: 2 mL/min[7]

Detection Wavelength: 254 nm[7]

Injection Volume: 10 µL (typical, can be optimized)

Analysis:

Equilibrate the column with the mobile phase until a stable baseline is achieved.

Inject the prepared standard solution.

Record the chromatogram and determine the peak area of Pterin-6-carboxylic acid.

Calculate the purity by dividing the main peak area by the total area of all peaks.

Table 2: HPLC Method Parameters

Parameter Condition Reference

Column
Waters Spherisorb S5-ODS 1,

4.6 x 150 mm
[7]

Eluant 50 mM (NH₄)H₂PO₄ pH 3 [7]

Flow Rate 2 mL/min [7]

Wavelength 254 nm [7]

Standard Solution 1 mg/mL in 0.01 M NaOH [7]
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Biochemical Context and Experimental Workflows
Pterin-6-carboxylic acid is a key molecule in the context of folic acid metabolism and its

interaction with UV radiation.

Folic Acid Photodegradation Pathway
Folic acid, when exposed to UVA radiation, can degrade into several photoproducts, including

Pterin-6-carboxylic acid.[8] This process is relevant in the study of skin photobiology and the

stability of folate in fortified foods and supplements.[8]
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Caption: Folic Acid Photodegradation Pathway.

General Workflow for Quantification in Biological
Samples
The use of Pterin-6-carboxylic acid as a standard is essential for its accurate quantification in

biological matrices like urine, where it can serve as a biomarker.[3]
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Caption: P6C Quantification Workflow.

Protocol 2: Preparation of a Standard Curve for Quantitative Analysis

Objective: To prepare a series of standard solutions of Pterin-6-carboxylic acid to generate a

standard curve for the quantification of the analyte in unknown samples.

Materials:

Pterin-6-carboxylic acid stock solution (e.g., 1 mg/mL in 0.01 M NaOH)

0.01 M NaOH (or appropriate solvent for the analytical method)

Volumetric flasks and pipettes

Procedure:
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Prepare a Stock Solution: Accurately prepare a stock solution of Pterin-6-carboxylic acid of

a known concentration (e.g., 1 mg/mL).

Serial Dilutions: Perform a series of dilutions from the stock solution to prepare at least five

calibration standards of decreasing concentrations. The concentration range should bracket

the expected concentration of the analyte in the samples.

Example Dilution Series: 100 µg/mL, 50 µg/mL, 25 µg/mL, 10 µg/mL, 5 µg/mL, and a

blank (solvent only).

Analysis: Analyze each standard solution using the chosen analytical method (e.g., HPLC-

UV, LC-MS).

Standard Curve Construction: Plot the peak area (or other instrument response) against the

known concentration of each standard.

Linear Regression: Perform a linear regression analysis on the data points. The resulting

equation (y = mx + c) and the coefficient of determination (R²) will be used to calculate the

concentration of Pterin-6-carboxylic acid in unknown samples. An R² value > 0.99 is

generally considered acceptable.

Conclusion
Pterin-6-carboxylic acid is a versatile and essential analytical standard. Its well-documented

properties and the availability of analytical methods facilitate its use in research and

development. The protocols and data presented in these application notes provide a foundation

for the accurate and reliable use of Pterin-6-carboxylic acid in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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